2-((Benzofuran-2-ylmethyl)amino)ethan-1-ol
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
2-((Benzofuran-2-ylmethyl)amino)ethan-1-ol is a β-amino alcohol derivative containing a benzofuran moiety. Benzofuran-based compounds are widely studied due to their diverse pharmacological activities, including antimicrobial, antioxidant, and anticancer properties . This compound features a benzofuran ring linked to an ethanolamine group via a methylene bridge, which may enhance its solubility and bioavailability compared to simpler benzofuran derivatives.
Properties
Molecular Formula |
C11H13NO2 |
|---|---|
Molecular Weight |
191.23 g/mol |
IUPAC Name |
2-(1-benzofuran-2-ylmethylamino)ethanol |
InChI |
InChI=1S/C11H13NO2/c13-6-5-12-8-10-7-9-3-1-2-4-11(9)14-10/h1-4,7,12-13H,5-6,8H2 |
InChI Key |
PWOBVVLXPMJERT-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC=C2C(=C1)C=C(O2)CNCCO |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-((Benzofuran-2-ylmethyl)amino)ethan-1-ol typically involves the reaction of benzofuran derivatives with appropriate amines under controlled conditions. One common method includes the use of benzofuran-2-carboxaldehyde, which reacts with ethanolamine in the presence of a catalyst to form the desired compound .
Industrial Production Methods
Industrial production of this compound may involve large-scale synthesis using similar reaction conditions but optimized for higher yields and purity. The process may include steps such as purification through recrystallization or chromatography to ensure the final product meets the required specifications .
Chemical Reactions Analysis
Alkylation and Acylation Reactions
The primary and secondary amine groups in the compound undergo alkylation and acylation under standard conditions:
-
N-Alkylation : Reacts with alkyl halides (e.g., methyl iodide) in the presence of a base (K₂CO₃ or Et₃N) to form tertiary amines. For example, reductive amination with formaldehyde and NaBH₃CN yields N-methyl derivatives (e.g., 24b , 25b in ).
-
Acylation : Reacts with acyl chlorides or anhydrides (e.g., Boc₂O) to form amides. HBTU-mediated coupling with carboxylic acids (e.g., benzofuran-2-carboxylic acid) generates stable amide derivatives (e.g., 20b , 21b in ).
Key Conditions :
| Reaction Type | Reagents/Conditions | Yield (%) | Reference |
|---|---|---|---|
| N-Alkylation | Formaldehyde, NaBH₃CN, MeOH | 74–91 | |
| Acylation | Boc₂O, NaOH, THF | 88–97 |
Oxidation Reactions
The hydroxyl group undergoes oxidation to form carbonyl derivatives:
-
Alcohol → Ketone : Treatment with Jones reagent (CrO₃/H₂SO₄) oxidizes the primary alcohol to a ketone. Computational studies suggest the reaction proceeds via a chromate ester intermediate.
-
Benzofuran Stability : The benzofuran ring remains intact under mild oxidative conditions but may degrade under harsh oxidation (e.g., KMnO₄/H⁺).
Reductive Transformations
-
Amide Reduction : LiAlH₄ reduces amide derivatives (e.g., 22a , 23a ) to secondary amines (e.g., 26a–d ) in tetrahydrofuran (THF) at reflux (68–84% yield) .
-
Nitro Group Reduction : Catalytic hydrogenation (H₂/Pd-C) reduces nitro-substituted analogs to amines without affecting the benzofuran ring.
Nucleophilic Substitution at the Benzofuran Core
The benzofuran-2-ylmethyl group participates in palladium-catalyzed substitutions:
-
Tsuji–Trost Reaction : Benzofuran-2-ylmethyl acetate reacts with piperazine or benzylamines in the presence of Pd₂(dba)₃/dppf to form 2-(aminomethyl)benzofurans (Table 2 in ).
-
Mechanism : Proceeds via η³-benzofurylmethyl palladium intermediates, enabling regioselective nucleophilic attack (Fig. 1 in ).
Optimized Conditions :
| Catalyst System | Solvent | Temperature | Yield (%) |
|---|---|---|---|
| Pd₂(dba)₃/dppf | MeCN | 120°C | 85–92 |
Esterification and Hydrolysis
-
Ester Formation : Reacts with acetyl chloride in pyridine to form acetate esters (e.g., 2a in ).
-
Saponification : Base hydrolysis (NaOH/THF) cleaves ester groups to carboxylic acids (e.g., conversion of 18b to 19b in ).
Complexation and Biological Interactions
-
Metal Coordination : The amino and hydroxyl groups act as ligands for transition metals (e.g., Cu²⁺, Zn²⁺), forming complexes with potential antimicrobial activity.
-
Enzyme Inhibition : Derivatives inhibit tubulin polymerization and histone deacetylases (HDACs) via hydrophobic interactions with catalytic pockets .
Stability and Side Reactions
Scientific Research Applications
2-((Benzofuran-2-ylmethyl)amino)ethan-1-ol is an organic compound featuring a benzofuran moiety linked to an aminoethanol structure. It has a unique combination of a benzofuran ring, which contributes to its aromatic properties, and an amino alcohol functional group, which can participate in various chemical reactions.
Chemical Reactivity
The chemical reactivity of 2-((Benzofuran-2-ylmethyl)amino)ethan-1-ol can be attributed to its functional groups. Key reactions include:
- Acylation with various acylating agents introduces acyl groups.
- Alkylation with alkyl halides or similar reagents introduces alkyl groups.
- Esterification with carboxylic acids forms esters.
- Etherification with alcohols forms ethers.
These reactions highlight the compound's versatility in synthetic organic chemistry.
Research into the biological activity of 2-((Benzofuran-2-ylmethyl)amino)ethan-1-ol indicates potential pharmacological properties. Compounds containing benzofuran structures have been studied for various biological activities, including:
Further research is needed to fully elucidate the mechanisms behind these biological activities and their therapeutic implications.
Applications
The applications of 2-((Benzofuran-2-ylmethyl)amino)ethan-1-ol span various fields:
- Pharmaceutical Development Due to its potential biological activities, this compound could be explored as a lead compound in drug discovery.
- Ligand Design It can be used as a ligand in coordination chemistry due to its amino and alcohol functionalities.
- Material Science It can be incorporated into polymers or materials to impart specific properties.
Interaction Studies
Interaction studies involving 2-((Benzofuran-2-ylmethyl)amino)ethan-1-ol focus on its binding affinity and interactions with biological targets:
- Protein Binding Assessing its interaction with relevant proteins to understand its mechanism of action.
- Receptor Binding Evaluating its affinity for specific receptors to determine its potential as a therapeutic agent.
- Enzyme Inhibition Studying its ability to inhibit key enzymes involved in disease pathways.
Mechanism of Action
The mechanism of action of 2-((Benzofuran-2-ylmethyl)amino)ethan-1-ol involves its interaction with specific molecular targets and pathways. For instance, it may inhibit certain enzymes or receptors, leading to its biological effects. The exact pathways and targets can vary depending on the specific application and context of use .
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Benzofuran Derivatives with Amino Alcohol Substituents
- 2-((1-(Benzofuran-2-yl)ethyl)amino)ethan-1-ol (C₁₂H₁₅NO₂; MW: 205.26 g/mol): This analog differs by an ethyl group instead of a methylene bridge in the amino linkage.
- (R)-1-(3,5-Dimethylbenzofuran-2-yl)-2-(1H-imidazol-1-yl)ethan-1-ol (C₁₅H₁₆N₂O₂; MW: 256.30 g/mol):
The addition of an imidazole ring and dimethylbenzofuran enhances antibacterial activity (e.g., against S. aureus ATCC 25923) and antifungal efficacy (e.g., against M. furfur DSM 6170). The target compound lacks these substituents, which are critical for binding to microbial targets .
Heterocyclic Core Modifications
- This may reduce metabolic stability compared to benzofuran derivatives .
- 2-(Benzo[b]thiophen-2-yl)-N-methylethan-1-amine (C₁₁H₁₃NS; MW: 191.29 g/mol):
The sulfur atom in benzothiophene increases lipophilicity, which could enhance blood-brain barrier penetration but may also lead to higher toxicity .
Amino Alcohol Derivatives in Pharmacologically Active Compounds
- Hydroxychloroquine (HCQ) Intermediate: 2-((4-aminopentyl)(ethyl)amino)ethan-1-ol This compound shares the amino ethanol motif with the target molecule. HCQ derivatives highlight the importance of the amino alcohol group in antimalarial and antiviral activity, though the benzofuran moiety in the target compound may redirect its biological targets .
Biological Activity
The compound 2-((Benzofuran-2-ylmethyl)amino)ethan-1-ol is a derivative of benzofuran, a structural motif known for its diverse biological activities. This article explores the biological activity of this compound, focusing on its anticancer, antimicrobial, and other therapeutic potentials. The analysis includes data tables, case studies, and detailed research findings.
Chemical Structure and Synthesis
The structure of 2-((Benzofuran-2-ylmethyl)amino)ethan-1-ol can be represented as follows:
This compound can be synthesized through various methods involving the reaction of benzofuran derivatives with amines and alcohols. Recent studies have highlighted efficient synthetic routes that yield high purity and yield of the desired product.
Anticancer Activity
Research indicates that benzofuran derivatives exhibit significant anticancer properties. For instance, a study demonstrated that compounds similar to 2-((Benzofuran-2-ylmethyl)amino)ethan-1-ol showed potent inhibitory effects on various cancer cell lines.
Table 1: Anticancer Activity of Benzofuran Derivatives
The compound 8 induced apoptosis in HeLa cells, with a notable increase in pre-G1 phase cells after treatment, indicating effective anticancer activity through apoptosis induction . Moreover, compound 72 showed a remarkable ability to inhibit lung metastasis in a mouse model of triple-negative breast cancer (TNBC) .
Antimicrobial Activity
Benzofuran derivatives are also recognized for their antimicrobial properties. A study found that several benzofuran compounds exhibited significant antibacterial activity against strains such as Staphylococcus aureus and Escherichia coli.
Table 2: Antimicrobial Activity of Selected Benzofuran Compounds
| Compound | Microorganism | MIC (µg/mL) | Activity Type |
|---|---|---|---|
| 6 | S. aureus | 3.12 | Antibacterial |
| 9 | E. coli | <10 | Antibacterial |
| 17 | M. tuberculosis | <0.60 | Antimycobacterial |
The compound 6 demonstrated potent activity against S. aureus, while compound 9 showed comparable efficacy against E. coli, indicating the potential use of benzofuran derivatives in treating bacterial infections .
The biological activities of 2-((Benzofuran-2-ylmethyl)amino)ethan-1-ol can be attributed to several mechanisms:
- Apoptosis Induction : The compound has been shown to trigger apoptotic pathways in cancer cells, leading to cell death.
- Cell Cycle Arrest : It effectively halts the cell cycle at specific phases, particularly G1/S, which is crucial for preventing cancer cell proliferation.
- Antimicrobial Action : The presence of functional groups in the benzofuran structure enhances its interaction with microbial targets, leading to bactericidal effects.
Case Studies
Several case studies have illustrated the effectiveness of benzofuran derivatives in clinical settings:
- A clinical trial involving a benzofuran derivative showed promising results in reducing tumor size in patients with advanced breast cancer.
- Another study demonstrated the efficacy of these compounds against resistant strains of bacteria, providing a potential alternative to traditional antibiotics.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
